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Compound of Interest

Compound Name: Z-Ile-Trp-OH

Cat. No.: B12100424

Get Quote

Executive Summary
Z-Ile-Trp-OH is a protected dipeptide acting as a competitive inhibitor for zinc-

metalloproteases, most notably Thermolysin.[1] Its structure comprises a hydrophobic N-

terminal protecting group (Carbobenzyloxy, Z or Cbz), a branched aliphatic residue

(Isoleucine), and an aromatic indole residue (Tryptophan) with a free C-terminal carboxyl

group.[1]

From a drug development perspective, Z-Ile-Trp-OH serves as a foundational scaffold for

designing transition-state analogues.[1] Its synthesis illustrates the critical balance between

activating carboxyl groups for coupling and preserving chiral integrity, particularly at the

isoleucine

-carbon.

Chemical Profile & Retrosynthetic Analysis[1]
Structural Components[1]

N-Terminus: Carbobenzyloxy (Z) group.[1] Provides hydrophobicity and prevents N-terminal

reactivity.[1]
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Residue 1: L-Isoleucine (Ile).[1] Contains two chiral centers (

and

).[1] Steric bulk at the

-carbon makes coupling kinetically slower and prone to racemization if over-activated.[1]

Residue 2: L-Tryptophan (Trp).[1][2] Contains an acid-sensitive indole ring.[1]

C-Terminus: Free Carboxylic Acid (-COOH).[1] Essential for coordinating the Zinc ion in the

protease active site.[3][4]

Retrosynthesis
The target molecule is best assembled via a Convergent Solution-Phase Strategy.[1]

Disconnection: The amide bond between Ile and Trp.

Fragment A (Electrophile): Z-Ile-OH (Activated).[1]

Fragment B (Nucleophile): H-Trp-OMe (Protected C-terminus).[1]

Final Step: Saponification (Hydrolysis of Methyl Ester) to yield the free acid.

Note: Direct coupling to free H-Trp-OH is possible (e.g., via enzymatic routes or specific active

esters) but often results in lower yields due to zwitterionic solubility issues in organic solvents.

[1]

Synthesis Pathway 1: Chemical Synthesis (Standard
Protocol)[1]
This protocol utilizes EDC/HOBt coupling, favored for its ability to suppress racemization of the

sensitive Isoleucine residue while maintaining high yields.

Reaction Scheme (Graphviz)
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Figure 1: Step-wise chemical synthesis of Z-Ile-Trp-OH via methyl ester protection.

Detailed Experimental Protocol
Step 1: Coupling (Formation of Z-Ile-Trp-OMe)
Reagents: Z-Ile-OH (1.0 eq), H-Trp-OMe[1]·HCl (1.1 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq),

DIPEA (2.5 eq), DMF (Anhydrous).

Dissolution: Dissolve Z-Ile-OH (2.65 g, 10 mmol) and HOBt (1.62 g, 12 mmol) in anhydrous

DMF (30 mL). Cool to 0°C in an ice bath.

Activation: Add EDC·HCl (2.30 g, 12 mmol).[1] Stir for 15 minutes at 0°C to form the active

ester.

Neutralization: In a separate vial, dissolve H-Trp-OMe·HCl (2.80 g, 11 mmol) in DMF (10 mL)

and add DIPEA (4.35 mL, 25 mmol) to free the amine.

Coupling: Add the Trp solution to the activated Ile solution dropwise.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir overnight

(12-16 hours).

Work-up:

Evaporate DMF under reduced pressure.[1]

Redissolve residue in Ethyl Acetate (EtOAc, 100 mL).

Wash sequentially with: 5% citric acid (3x), Water (1x), 5% NaHCO₃ (3x), Brine (1x).
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Dry over Na₂SO₄, filter, and concentrate.

Result: Z-Ile-Trp-OMe (White foam/solid).[1]

Step 2: Hydrolysis (Formation of Z-Ile-Trp-OH)
Reagents: Z-Ile-Trp-OMe (from Step 1), LiOH (3.0 eq), THF, Water.[1]

Dissolution: Dissolve Z-Ile-Trp-OMe in THF (20 mL).

Saponification: Add a solution of LiOH (0.72 g) in Water (10 mL). The mixture will become

turbid; add enough Methanol to clarify if necessary.

Reaction: Stir at room temperature for 2-4 hours. Monitor by TLC (disappearance of ester

spot).

Work-up:

Evaporate THF/MeOH under vacuum.[1]

Dilute the remaining aqueous phase with water (20 mL).

Wash with Diethyl Ether (2x) to remove unreacted organics.[1]

Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 using 1M HCl.

The product, Z-Ile-Trp-OH, will precipitate as a white solid.[1]

Isolation: Extract with EtOAc (3x), dry (Na₂SO₄), and concentrate.

Purification: Recrystallize from EtOAc/Hexane.

Synthesis Pathway 2: Enzymatic Synthesis
(Mechanistic Insight)[1]
While chemical synthesis is preferred for scale, Thermolysin-catalyzed synthesis is scientifically

significant for this molecule.[1] Thermolysin, a protease that cleaves bonds at hydrophobic

residues (Ile, Leu, Phe), can be forced to run in reverse (condensation) in organic-aqueous

biphasic systems.[1]
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Concept: Kinetic vs. Thermodynamic Control. By using a biphasic system (e.g.,

Water/EtOAc), the product Z-Ile-Trp-OH (or its salt) partitions into the organic phase or

precipitates, driving the equilibrium toward synthesis.[1]

Relevance: Z-Ile-Trp-OH is a product of this reaction but also a product inhibitor.[1] As the

concentration of Z-Ile-Trp-OH builds up, it binds to the Zn²⁺ in the active site, eventually

stopping the reaction. This makes it a classic model for studying product inhibition kinetics.[1]

Mechanism of Action: Thermolysin Inhibition[5]
Z-Ile-Trp-OH inhibits Thermolysin through a competitive mechanism.[1] The inhibitor mimics

the transition state of the substrate but cannot be hydrolyzed because the scissile bond is

already "cleaved" (it is a dipeptide product analogue) or the alignment prevents catalysis.

Binding Mode
Zinc Coordination: The C-terminal carboxylate oxygen of Trp acts as a monodentate or

bidentate ligand, displacing the catalytic water molecule bound to the Zinc ion (Zn²⁺).

Hydrophobic Pockets:

The Z-group (phenyl ring) occupies the S1 subsite (usually occupied by the P1 residue of

a substrate).

The Indole ring (Trp) occupies the S1' subsite (a deep hydrophobic pocket).

The Isoleucine side chain fits into the S1 subsite, providing stereochemical selectivity.

Mechanistic Diagram (Graphviz)
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Figure 2: Schematic of Z-Ile-Trp-OH coordinating to the Thermolysin active site.[1]

Quality Control & Characterization
To ensure scientific integrity, the synthesized product must be validated using the following

parameters.
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Parameter Specification / Expected Data

Appearance White to off-white powder.[1][5]

Purity (HPLC)
>98% (Reverse Phase C18, Water/Acetonitrile

gradient with 0.1% TFA).[1]

Mass Spectrometry
ESI-MS: [M+H]⁺ = 452.2 (Calc.[1] MW ≈ 451.5).

[1][6]

¹H-NMR (DMSO-d₆)

Indole NH: ~10.8 ppm (s).[1] Amide NH: ~8.0-

8.5 ppm (d).[1] Z-Group Aromatics: 7.3 ppm (m,

5H).[1] Ile Methyls: 0.8-0.9 ppm (distinctive

doublet/triplet mix).[1]

Solubility

Soluble in DMF, DMSO, Methanol, Ethyl

Acetate. Sparingly soluble in water (unless pH >

7).[1]

Troubleshooting Common Issues
Racemization: If the Isoleucine signal in NMR shows splitting or HPLC shows a doublet

peak, racemization occurred at the Ile

-carbon. Solution: Ensure temperature during coupling (Step 1) does not exceed 0°C during
activation and use HOBt or Oxyma Pure as an additive.[1]

Incomplete Hydrolysis: If the methyl ester peak (~3.6 ppm singlet) persists in NMR, extend

the saponification time or slightly increase the temperature (max 35°C) to avoid removing the

Z-group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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